Cas no 1638768-36-1 (7H-Pyrrolo[2,3-d]pyrimidine-4-carbaldehyde)

• Product Name: 7H-Pyrrolo[2,3-d]pyrimidine-4-carbaldehyde
• CAS No: 1638768-36-1
• MF: C₇H₅N₃O
• MW: 147.134100675583
• CID: 4612284
• PubChem ID: 90106468
• Update Time: 2025-06-10

7H-Pyrrolo[2,3-d]pyrimidine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidine-4-carbaldehyde
• SB14109
• P14405
• CS-0056447
• 1638768-36-1
• SCHEMBL15653917
• AKOS027252365
• AS-52115

• MDL： H174831
• Inchi： 1S/C7H5N3O/c11-3-6-5-1-2-8-7(5)10-4-9-6/h1-4H,(H,8,9,10)
• InChI Key： HGROVAMKBUWIHD-UHFFFAOYSA-N
• SMILES： O=CC1=C2C=CNC2=NC=N1

Computed Properties

• Exact Mass: 147.043261791g/mol
• Monoisotopic Mass: 147.043261791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines

Additional information on 7H-Pyrrolo[2,3-d]pyrimidine-4-carbaldehyde

Professional Introduction to Compound with CAS No. 1638768-36-1 and Product Name: 7H-Pyrrolo[2,3-d]pyrimidine-4-carbaldehyde

The compound identified by the CAS number 1638768-36-1 and the product name 7H-Pyrrolo[2,3-d]pyrimidine-4-carbaldehyde represents a significant molecule in the realm of pharmaceutical chemistry. This heterocyclic compound belongs to the pyrrolopyrimidine class, a scaffold that has garnered considerable attention due to its structural versatility and biological activity. The presence of a formyl group at the 4-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

7H-Pyrrolo[2,3-d]pyrimidine-4-carbaldehyde is particularly noteworthy for its potential applications in medicinal chemistry. Pyrrolopyrimidines are known for their role as key motifs in various bioactive molecules, including kinase inhibitors and antiviral agents. The aldehyde functionality at the 4-position of this compound provides a reactive site for further derivatization, enabling the synthesis of more complex structures with tailored biological properties.

Recent advancements in the field of chemical biology have highlighted the importance of 7H-Pyrrolo[2,3-d]pyrimidine-4-carbaldehyde in the development of novel therapeutic agents. Researchers have been exploring its utility as a precursor in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its potential in inhibiting enzymes involved in cancer metabolism and proliferation. The compound’s ability to interact with biological targets at the molecular level makes it a promising candidate for further investigation.

The synthesis of 7H-Pyrrolo[2,3-d]pyrimidine-4-carbaldehyde involves multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. The construction of the pyrrolopyrimidine core requires careful consideration of reaction conditions and reagent selection to ensure high yield and purity. Advances in catalytic processes and green chemistry have enabled more efficient and sustainable synthetic routes, aligning with global efforts to minimize environmental impact.

In terms of biological activity, preliminary studies on 7H-Pyrrolo[2,3-d]pyrimidine-4-carbaldehyde have revealed intriguing properties. Its structural similarity to known bioactive compounds suggests potential therapeutic effects across multiple disease areas. For example, derivatives of this scaffold have shown promise in preclinical trials as inhibitors of protein kinases, which are often dysregulated in diseases such as cancer. The formyl group at the 4-position also allows for further functionalization, enabling the creation of analogs with enhanced selectivity and potency.

The role of computational chemistry in optimizing derivatives of 7H-Pyrrolo[2,3-d]pyrimidine-4-carbaldehyde cannot be overstated. Molecular modeling techniques have become indispensable tools for predicting binding affinities and understanding molecular interactions. By leveraging these methods, researchers can design novel compounds with improved pharmacokinetic profiles and reduced side effects. This interdisciplinary approach combining organic synthesis with computational biology accelerates the drug discovery process significantly.

Future directions in research involving 7H-Pyrrolo[2,3-d]pyrimidine-4-carbaldehyde may focus on expanding its applications beyond traditional pharmaceuticals. Industrial applications such as agrochemicals and materials science could benefit from its unique chemical properties. Additionally, exploring its role in nanotechnology and drug delivery systems may open new avenues for innovation. The versatility of this compound underscores its importance as a building block in modern chemistry.

The regulatory landscape for compounds like 7H-Pyrrolo[2,3-d]pyrimidine-4-carbaldehyde is another critical consideration. Ensuring compliance with safety and quality standards is essential for their commercialization and clinical use. Collaborative efforts between academia and industry are necessary to establish robust protocols for synthesis, characterization, and testing. These measures not only safeguard public health but also foster trust in innovative chemical solutions.

In conclusion, 7H-Pyrrolo[2,3-d]pyrimidine-4-carbaldehyde (CAS No. 1638768-36-1) represents a fascinating compound with broad potential applications in pharmaceuticals and beyond. Its unique structural features and reactivity make it a valuable asset in synthetic chemistry and drug development. As research continues to uncover new possibilities for this molecule, it will undoubtedly play a significant role in shaping the future of medicinal chemistry.